Cas no 34403-38-8 (2-(Pyridin-3-ylmethyl)isoindoline-1,3-dione)

• Product Name: 2-(Pyridin-3-ylmethyl)isoindoline-1,3-dione
• CAS No: 34403-38-8
• MF: C₁₄H₁₀N₂O₂
• MW: 238.241403102875
• MDL: MFCD01179529
• CID: 2092002
• PubChem ID: 709455
• Update Time: 2025-06-14

2-(Pyridin-3-ylmethyl)isoindoline-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-(Pyridin-3-ylmethyl)isoindoline-1,3-dione
• 2-(pyridin-3-ylmethyl)isoindole-1,3-dione
• 3-aminomethyl-N-phthalimidopyridine
• 3-aminomethyl-N-phthalimido-pyridine
• N-(3-pyridylmethyl)phthalimide
• N-(pyridin-3-ylmethyl)phthalimide
• N-pyridin-3-ylmethyl-phthalimide
• 3-(N-Phthalimidomethyl)pyridine
• SR-01000417782-2
• DB-111663
• AKOS000748305
• SR-01000417782
• MLS000711228
• 34403-38-8
• SCHEMBL45682
• CS-0358883
• Oprea1_567463
• 2-Pyridin-3-ylmethyl-isoindole-1,3-dione
• NCGC00186567-01
• HMS2651N18
• 2-(3-pyridinylmethyl)-1H-isoindole-1,3(2H)-dione
• STK268723
• CCG-50918
• 2-(pyridin-3-ylmethyl)-1H-isoindole-1,3(2H)-dione
• XMDAVDGDONYZJJ-UHFFFAOYSA-N
• SMR000280995
• AG-690/12242064
• SR-01000417782-1
• Oprea1_853262
• BRD-K15060305-001-07-9
• CHEMBL1904124
• SB64383

• MDL： MFCD01179529
• Inchi： 1S/C14H10N2O2/c17-13-11-5-1-2-6-12(11)14(18)16(13)9-10-4-3-7-15-8-10/h1-8H,9H2
• InChI Key： XMDAVDGDONYZJJ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(N1CC1C=NC=CC=1)=O

Computed Properties

• Exact Mass: 238.07400
• Monoisotopic Mass: 238.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 50.3Ų

Experimental Properties

• PSA: 50.27000
• LogP: 1.81570

Additional information on 2-(Pyridin-3-ylmethyl)isoindoline-1,3-dione

Recent Advances in the Study of 2-(Pyridin-3-ylmethyl)isoindoline-1,3-dione (CAS: 34403-38-8)

2-(Pyridin-3-ylmethyl)isoindoline-1,3-dione (CAS: 34403-38-8) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, particularly in the context of neurodegenerative diseases and cancer. This research brief aims to summarize the latest findings related to this compound, providing insights into its current and future applications in drug discovery and development.

One of the most notable advancements in the study of 2-(Pyridin-3-ylmethyl)isoindoline-1,3-dione is its role as a modulator of key signaling pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects on the PI3K/AKT/mTOR pathway, which is often dysregulated in various cancers. The researchers synthesized a series of derivatives and evaluated their efficacy in vitro and in vivo, identifying 2-(Pyridin-3-ylmethyl)isoindoline-1,3-dione as a promising lead compound for further optimization.

In addition to its anticancer properties, recent research has explored the neuroprotective effects of 2-(Pyridin-3-ylmethyl)isoindoline-1,3-dione. A study published in Neuropharmacology in early 2024 revealed that this compound can mitigate oxidative stress and inflammation in neuronal cells, suggesting potential applications in the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's diseases. The study employed advanced techniques, including molecular docking and behavioral assays, to elucidate the compound's mechanism of action.

The synthesis and structural modification of 2-(Pyridin-3-ylmethyl)isoindoline-1,3-dione have also been a focal point of recent research. A team of chemists reported a novel, scalable synthesis route in Organic Letters, highlighting the compound's versatility as a building block for further derivatization. This advancement is expected to facilitate the development of new analogs with improved pharmacokinetic and pharmacodynamic properties.

Despite these promising findings, challenges remain in the clinical translation of 2-(Pyridin-3-ylmethyl)isoindoline-1,3-dione. Issues such as bioavailability, toxicity, and selectivity need to be addressed through comprehensive preclinical studies. However, the compound's unique structural features and broad biological activities make it a valuable candidate for future drug development efforts.

In conclusion, the latest research on 2-(Pyridin-3-ylmethyl)isoindoline-1,3-dione (CAS: 34403-38-8) underscores its potential as a multifaceted therapeutic agent. Ongoing studies are expected to further unravel its molecular mechanisms and expand its applications in treating complex diseases. The integration of computational and experimental approaches will be crucial in advancing this compound from the bench to the bedside.